2-({[(4-Chlorophenyl)sulfanyl]acetyl}amino)benzamide
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Description
Scientific Research Applications
Anticonvulsant Activity
Research shows that derivatives of benzamide, like 2-({[(4-Chlorophenyl)sulfanyl]acetyl}amino)benzamide, exhibit significant anticonvulsant properties. Robertson et al. (1987) discovered that 4-amino-N-(2,6-dimethylphenyl)benzamide, a compound structurally similar to this compound, effectively counters seizures induced by maximal electroshock in animal models (Robertson et al., 1987).
Anticancer Activity
A study by Yılmaz et al. (2015) synthesized derivatives of indapamide, which include structures analogous to this compound, showing proapoptotic activity on melanoma cell lines. One compound exhibited significant growth inhibition and anticancer activity against melanoma cancer cells (Yılmaz et al., 2015).
Antimicrobial Activity
Sah et al. (2014) synthesized formazans from Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, which is structurally similar to the compound , and found these derivatives to exhibit moderate antimicrobial activity against various pathogenic bacterial and fungal strains (Sah et al., 2014).
Pharmacokinetic Studies
Dockens et al. (1987) developed a method for the liquid chromatographic determination of 4-amino-N-(2,6-dimethylphenyl)-benzamide and its metabolites, which are structurally related to this compound, in serum and urine. This study facilitates pharmacokinetic studies of such compounds (Dockens et al., 1987).
Inhibition of Carbonic Anhydrases
Research by Abdoli et al. (2018) demonstrated that benzamide-4-sulfonamides, closely related to this compound, are effective inhibitors of human carbonic anhydrases, which are crucial for many physiological processes, including tumor growth (Abdoli et al., 2018).
Properties
IUPAC Name |
2-[[2-(4-chlorophenyl)sulfanylacetyl]amino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O2S/c16-10-5-7-11(8-6-10)21-9-14(19)18-13-4-2-1-3-12(13)15(17)20/h1-8H,9H2,(H2,17,20)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QACNUMCXMGQLJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)N)NC(=O)CSC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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